tert-butyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxylate

Specification

• CAS No.: 1803584-02-2
• Molecular Formula: C12H20N4O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: tert-butyl 3-(2-methyl-1,2,4-triazol-3-yl)morpholine-4-carboxylate
• Standard InChI: InChI=1S/C12H20N4O3/c1-12(2,3)19-11(17)16-5-6-18-7-9(16)10-13-8-14-15(10)4/h8-9H,5-7H2,1-4H3
• Standard InChI Key: ZZYQYIZJQMXVGQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCOCC1C2=NC=NN2C
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC1C2=NC=NN2C

Introduction

Chemical Structure and Properties

Structural Identifiers and Chemical Composition

tert-butyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxylate possesses a well-defined chemical structure with specific identifiers that facilitate its recognition and study in chemical databases and literature. The compound consists of three primary structural components: a 1-methyl-1H-1,2,4-triazole ring, a morpholine ring, and a tert-butyloxycarbonyl group. The morpholine ring is connected to the triazole at the 3-position of the morpholine, while the tert-butyloxycarbonyl group is attached to the nitrogen of the morpholine ring.

The chemical composition of this compound is represented by the molecular formula C12H20N4O3, with a precise molecular weight of 268.31 g/mol. This formula indicates the presence of 12 carbon atoms, 20 hydrogen atoms, 4 nitrogen atoms, and 3 oxygen atoms arranged in a specific configuration that gives the compound its characteristic properties and potential biological activities.

Property	Value
CAS Number	1803584-02-2
Molecular Formula	C12H20N4O3
Molecular Weight	268.31 g/mol
IUPAC Name	tert-butyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxylate
InChI	InChI=1S/C12H20N4O3/c1-12(2,3)19-11(17)16-5-6-18-7-9(16)10-13-8-14-15(10)4/h8-9H,5-7H2,1-4H3
InChIKey	ZZYQYIZJQMXVGQ-UHFFFAOYSA-N
SMILES	CC(C)(C)OC(=O)N1CCOCC1C2=NC=NN2C
PubChem Compound ID	112756418

The compound likely exhibits characteristics typical of compounds containing triazole and morpholine ring systems. The presence of the tert-butyloxycarbonyl group and the morpholine oxygen likely confers moderate polarity to the molecule, potentially influencing its solubility in various solvents. The nitrogen atoms in the triazole ring may serve as hydrogen bond acceptors, further affecting the compound's intermolecular interactions and physicochemical properties.

Structural Feature	Potential Biological Activity	Therapeutic Areas
1,2,4-Triazole ring	Antimicrobial, antifungal, antiviral, anti-inflammatory	Infectious diseases, inflammatory conditions
Morpholine ring	Antimicrobial, anticancer	Infectious diseases, oncology
Combined triazole-morpholine	Potentially enhanced or synergistic effects	Multiple therapeutic areas
tert-Butyloxycarbonyl group	Improved pharmacokinetics, enhanced bioavailability	Facilitates drug delivery

It is important to note that while these potential applications are suggested based on the structural features of the compound, specific biological activities and therapeutic applications would need to be confirmed through appropriate experimental studies, including in vitro and in vivo testing.

Precautionary Statement Code	Description	Implementation
P261	Avoid breathing dust/fume/gas/mist/vapors/spray	Use in well-ventilated areas or under fume hoods
P264	Wash hands thoroughly after handling	Establish proper hand washing protocols
P271	Use only outdoors or in a well-ventilated area	Ensure adequate ventilation in work areas
P280	Wear protective gloves/protective clothing/eye protection/face protection	Use appropriate personal protective equipment
P302+P352	IF ON SKIN: Wash with plenty of water	Have washing facilities readily available
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing	Ensure access to fresh air
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing	Have eye wash stations available
P312	Call a POISON CENTER/doctor if you feel unwell	Have emergency contact information readily available
P332+P313	If skin irritation occurs: Get medical advice/attention	Be prepared to seek medical assistance
P337+P313	If eye irritation persists: Get medical advice/attention	Be prepared to seek medical assistance
P362	Take off contaminated clothing	Have clean replacement clothing available
P403+P233	Store in a well-ventilated place. Keep container tightly closed	Ensure proper storage conditions
P405	Store locked up	Secure storage area
P501	Dispose of contents/container according to local/regional/national/international regulations	Follow appropriate disposal procedures

These precautionary measures highlight the importance of minimizing exposure to the compound through appropriate engineering controls, personal protective equipment, and proper handling procedures. Adherence to these safety guidelines is essential for preventing potential adverse effects associated with exposure to this compound.